Cas no 83310-58-1 (Potassium 2H,2H,3H,3H-Perfluoroundecanoate)

• Product Name: Potassium 2H,2H,3H,3H-Perfluoroundecanoate
• CAS No: 83310-58-1
• MF: C₁₁H₄F₁₇KO₂
• MW: 530.219424247742
• CID: 724264
• PubChem ID: 2782416
• Update Time: 2025-06-07

Potassium 2H,2H,3H,3H-Perfluoroundecanoate Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-, potassium salt (1:1)
• POTASSIUM 1H,1H,2H,2H-PERFLUOROUNDECANOATE
• potassium,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
• Potassium 3-(perfluorooctyl)propanoate
• EINECS 280-373-6
• GLSNCEVEZGDFEG-UHFFFAOYSA-M
• Potassium 3-(perfluorooctyl)propionate
• 1H,1H,2H,2H-PERFLUOROUNDECANOIC ACID POTASSIUM SALT
• MFCD00042142
• DTXSID70881287
• 2H,2H,3H,3H-Perfluoroundecanoic acid potassium salt
• FO1HDQ0FPS
• potassium;4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
• Potassium 2H,2H,3H,3H-perfluoroundecanoate 97%
• NS00089545
• Potassium 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecanoate
• UNII-FO1HDQ0FPS
• 83310-58-1
• A840557
• AKOS025310039
• FT-0676908
• Potassium 2H,2H,3H,3H-Perfluoroundecanoate

• MDL： MFCD00042142
• Inchi： 1S/C11H5F17O2.K/c12-4(13,2-1-3(29)30)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28;/h1-2H2,(H,29,30);/q;+1/p-1
• InChI Key： GLSNCEVEZGDFEG-UHFFFAOYSA-M
• SMILES： [K+].FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C(C(CCC(=O)[O-])(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 529.95800
• Monoisotopic Mass: 529.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 653
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Density: Not available
• Melting Point: ~210 °C (dec.)
• Boiling Point: 135-137°C
• Flash Point: >110°C
• PSA: 40.13000
• LogP: 4.52590
• Vapor Pressure: Not available

Potassium 2H,2H,3H,3H-Perfluoroundecanoate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)